
An In-depth Technical Guide to the Properties of
Acetaldehyde Hydrazone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acetaldehyde hydrazone

Cat. No.: B1247221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetaldehyde hydrazone (C₂H₆N₂) is an organic compound belonging to the hydrazone class,

characterized by a carbon-nitrogen double bond. Hydrazones are synthesized through the

condensation reaction of a hydrazine derivative with an aldehyde or ketone.[1] This technical

guide provides a comprehensive overview of the chemical, physical, and toxicological

properties of acetaldehyde hydrazone, with a focus on its synthesis, reactivity, and potential

biological significance. Due to the limited availability of specific experimental data for

acetaldehyde hydrazone, this guide also incorporates data from closely related derivatives

and the broader class of hydrazones to provide a thorough understanding.

Chemical and Physical Properties
While specific experimentally determined physical properties for acetaldehyde hydrazone are

not readily available in the cited literature, computed properties from reputable databases

provide valuable estimates. For comparison, experimental data for some derivatives are

included.

Table 1: Physical and Chemical Properties of Acetaldehyde Hydrazone and Its Derivatives
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Property
Acetaldehyde
Hydrazone
(Computed)

Acetaldehyde
Phenylhydrazone
(Experimental)

Acetaldehyde
Dimethylhydrazone
(Computed)

Molecular Formula C₂H₆N₂[2] C₈H₁₀N₂[3] C₄H₁₀N₂

Molecular Weight 58.08 g/mol [2] 134.18 g/mol [3] 86.14 g/mol

IUPAC Name
(E)-

ethylidenehydrazine[2]

N-[(E)-

ethylideneamino]anilin

e

(E)-ethanal

dimethylhydrazone

CAS Number
11332413 (for (E)-

isomer)[2]
935-07-9[3] 7422-90-4

Melting Point Not available
56 to 101 °C (variable)

[3]
Not available

Boiling Point Not available Not available Not available

Density Not available Not available Not available

XLogP3 -0.3[2] Not available Not available

Hydrogen Bond Donor

Count
1[2] 1[3] 0

Hydrogen Bond

Acceptor Count
2[2] 2[3] 2

Rotatable Bond Count 0[2] 1[3] 1

Synthesis of Acetaldehyde Hydrazone
The synthesis of hydrazones is generally achieved through a condensation reaction between a

hydrazine and a carbonyl compound, in this case, acetaldehyde.[1] The reaction is typically

acid-catalyzed and proceeds via a nucleophilic addition-elimination mechanism.

General Experimental Protocol for Hydrazone Synthesis
This protocol is a generalized procedure and may require optimization for the specific synthesis

of acetaldehyde hydrazone.
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Materials:

Acetaldehyde (1.0 equivalent)

Hydrazine hydrate (1.0-1.2 equivalents)

Ethanol (or other suitable solvent)

Glacial acetic acid (catalytic amount)

Procedure:

Dissolve acetaldehyde in ethanol in a round-bottom flask.

Add a catalytic amount of glacial acetic acid to the solution.

Slowly add hydrazine hydrate to the reaction mixture with stirring.

The reaction mixture is then typically stirred at room temperature or gently heated to drive

the reaction to completion.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, the solvent is removed under reduced pressure.

The crude product can be purified by recrystallization or column chromatography.

Reaction Mechanism
The formation of acetaldehyde hydrazone proceeds through a two-step mechanism:

nucleophilic addition of hydrazine to the carbonyl carbon of acetaldehyde, followed by the

elimination of a water molecule.
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Mechanism of Acetaldehyde Hydrazone Formation

Step 1: Nucleophilic Attack
Step 2: Dehydration

CH₃CHO
CH₃CH(OH)NHNH₂ + H₂NNH₂

H₂NNH₂

CH₃CH(OH₂⁺)NHNH₂

 + H⁺ CH₃CH=NNH₂ - H₂O, - H⁺

H₂O

Click to download full resolution via product page

Caption: Mechanism of Acetaldehyde Hydrazone Formation.

Spectroscopic Properties
Specific experimental spectroscopic data for acetaldehyde hydrazone is scarce in the

reviewed literature. However, characteristic spectral features can be predicted based on the

functional groups present and data from its derivatives.

¹H NMR Spectroscopy:

CH₃ group: A doublet in the upfield region.

CH=N proton: A quartet in the downfield region, coupled to the methyl protons.

NH₂ protons: A broad singlet.

¹³C NMR Spectroscopy:

CH₃ carbon: A signal in the aliphatic region.

C=N carbon: A signal in the downfield region, characteristic of imines. For comparison, the

C=O of acetaldehyde appears around 200 ppm.[4]

Infrared (IR) Spectroscopy:
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N-H stretching: A broad band in the region of 3200-3400 cm⁻¹.

C=N stretching: A sharp band around 1600-1650 cm⁻¹.

C-H stretching: Bands in the region of 2850-3000 cm⁻¹.

Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak

corresponding to the molecular weight of acetaldehyde hydrazone (m/z = 58). Fragmentation

patterns would likely involve the loss of small neutral molecules such as N₂ or NH₃, and

cleavage of the C-C and C-N bonds.

Reactivity and Chemical Properties
Hydrazones are versatile intermediates in organic synthesis.

Hydrolysis: Hydrazones can be hydrolyzed back to their parent aldehyde/ketone and

hydrazine under acidic conditions.[1]

Wolff-Kishner Reduction: Acetaldehyde hydrazone can be reduced to ethane under basic

conditions with heat, a reaction known as the Wolff-Kishner reduction.[5]
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General Experimental Workflow for Hydrazone Chemistry

Acetaldehyde +
Hydrazine

Synthesis of
Acetaldehyde Hydrazone

Purification
(Recrystallization/Chromatography)

Structural Characterization
(NMR, IR, MS)

Reactivity Studies Biological Activity
Screening

Hydrolysis Wolff-Kishner Reduction

Acetaldehyde +
Hydrazine Ethane

Biological Activity Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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